2-methyl-N~5~-(4-nitrophenyl)-1,3,5-benzenetriamine

• IUPAC Name: 2-methyl-5-N-(4-nitrophenyl)benzene-1,3,5-triamine
• InChI: InChI=1S/C13H14N4O2/c1-8-12(14)6-10(7-13(8)15)16-9-2-4-11(5-3-9)17(18)19/h2-7,16H,14-15H2,1H3
• InChI Key: MOMRVWYQZSSHEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1N)NC2=CC=C(C=C2)[N+](=O)[O-])N
• Molecular Formula: C13H14N4O2
• Molecular Weight: 258.28 g/mol

Description

2-methyl-N~5~-(4-nitrophenyl)-1,3,5-benzenetriamine, also known as MNTB, is a chemical compound with potential applications in scientific research. MNTB is a member of the family of benzenetriamines, which have been studied for their ability to bind to DNA and RNA. MNTB has been synthesized and studied for its potential as a fluorescent probe for DNA and RNA.

Mechanism of Action

The mechanism of action of 2-methyl-N~5~-(4-nitrophenyl)-1,3,5-benzenetriamine involves its ability to selectively bind to DNA and RNA. 2-methyl-N~5~-(4-nitrophenyl)-1,3,5-benzenetriamine binds to the minor groove of DNA and RNA, where it can be used as a fluorescent probe or chromophore.
Biochemical and Physiological Effects:
2-methyl-N~5~-(4-nitrophenyl)-1,3,5-benzenetriamine has not been extensively studied for its biochemical or physiological effects. However, studies have shown that 2-methyl-N~5~-(4-nitrophenyl)-1,3,5-benzenetriamine does not exhibit significant toxicity in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using 2-methyl-N~5~-(4-nitrophenyl)-1,3,5-benzenetriamine in lab experiments is its ability to selectively bind to DNA and RNA. This makes it a useful tool for studying nucleic acids. However, one limitation of using 2-methyl-N~5~-(4-nitrophenyl)-1,3,5-benzenetriamine is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on 2-methyl-N~5~-(4-nitrophenyl)-1,3,5-benzenetriamine. One area of interest is the development of new methods for synthesizing 2-methyl-N~5~-(4-nitrophenyl)-1,3,5-benzenetriamine and related compounds. Another area of interest is the development of new applications for 2-methyl-N~5~-(4-nitrophenyl)-1,3,5-benzenetriamine in nucleic acid analysis, such as in DNA sequencing or gene expression analysis. Additionally, further studies are needed to fully understand the biochemical and physiological effects of 2-methyl-N~5~-(4-nitrophenyl)-1,3,5-benzenetriamine.

Synthesis Methods

The synthesis of 2-methyl-N~5~-(4-nitrophenyl)-1,3,5-benzenetriamine involves the reaction of 2-methyl-1,3,5-benzenetriamine with 4-nitrobenzaldehyde in the presence of a catalyst. The resulting compound is purified and characterized using various analytical techniques, including NMR spectroscopy and mass spectrometry.

Scientific Research Applications

2-methyl-N~5~-(4-nitrophenyl)-1,3,5-benzenetriamine has potential applications in scientific research, particularly in the field of nucleic acid analysis. 2-methyl-N~5~-(4-nitrophenyl)-1,3,5-benzenetriamine has been studied for its ability to selectively bind to DNA and RNA, and for its potential as a fluorescent probe for these molecules. 2-methyl-N~5~-(4-nitrophenyl)-1,3,5-benzenetriamine has also been studied for its potential as a chromophore for DNA sequencing.